1-Bromo-4-(2-fluoropropan-2-yl)benzene

• IUPAC Name: 1-bromo-4-(2-fluoropropan-2-yl)benzene
• InChI: InChI=1S/C9H10BrF/c1-9(2,11)7-3-5-8(10)6-4-7/h3-6H,1-2H3
• InChI Key: RFNMOOMWSYIJLP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C1=CC=C(C=C1)Br)F
• Molecular Formula: C9H10BrF
• DSSTOX Substance ID: DTXSID50677423
• Molecular Weight: 217.08 g/mol
• CAS RN: 857293-81-3

Description

1-Bromo-4-(2-fluoropropan-2-yl)benzene is a chemical compound. It is a derivative of benzene, with a bromine atom bonded para to a fluorine atom. It has uses as a precursor to some pharmaceuticals, as an agrochemical intermediate, and in organic synthesis.

Synthesis Analysis

4-Fluorobromobenzene is synthesized via bromination of fluorobenzene in the presence of a Lewis acid catalyst such as iron (III) bromide or aluminium tribromide. It forms a Grignard reagent used in the synthesis of 4-fluorophenyl containing compounds.

Molecular Structure Analysis

The molecular formula of 1-Bromo-4-(2-fluoropropan-2-yl)benzene is C9H10BrF. The structure is planar.

Chemical Reactions Analysis

4-Bromofluorobenzene is a standard substrate for cross-coupling reactions. It forms a Grignard reagent used in the synthesis of 4-fluorophenyl containing compounds.

Safety And Hazards

This compound is a flammable liquid. It has a flash point of 53 °C. The GHS labelling includes several hazard statements such as H226, H302, H312, H315, H319, H332, H335, H336.

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

To 2-(4-bromophenyl)propan-2-ol (8.3 g, 38.59 mmol) in 100 mL of CH2Cl2 was added DAST (6.1 mL, 46.31 mmol) at −78° C. The reaction was stirred to rt overnight, and quenched with 100 mL of water at 0° C. The product was extracted with EtOAc, and the extracts were washed with water (50 mL) and brine (50 mL), dried over anhydrous MgSO4, and concentrated to give 1-bromo-4-(1-fluoro-1-methylethyl)benzene, which was used without further purification.